Cas no 1882326-77-3 (2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)-)

• Product Name: 2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)-
• CAS No: 1882326-77-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5285979
• PubChem ID: 165442713
• Update Time: 2025-07-01

2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)-
• 1882326-77-3
• EN300-682779
• 1-[3-(aminomethyl)oxan-3-yl]-2-methoxyethan-1-ol

• Inchi： 1S/C9H19NO3/c1-12-5-8(11)9(6-10)3-2-4-13-7-9/h8,11H,2-7,10H2,1H3
• InChI Key： CWAVJGKWNAEEEA-UHFFFAOYSA-N
• SMILES： C1OCCCC1(CN)C(COC)O

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 310.0±12.0 °C(Predicted)
• pka: 14.07±0.20(Predicted)

Additional information on 2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)-

Compound CAS No 1882326-77-3: 2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)

The compound CAS No 1882326-77-3, also known as 2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl), is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyran derivatives, which are widely studied for their unique structural properties and potential biological activities. The molecule features a pyran ring system with hydroxyl and methoxy substituents, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of tetrahydropyran derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The 3-(aminomethyl)tetrahydro group in this compound provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs with enhanced pharmacokinetic profiles. Researchers have also explored the use of this compound in the synthesis of glycosidic bonds, which are critical in carbohydrate chemistry and natural product synthesis.

The α-(methoxymethyl) substituent adds another layer of complexity to this molecule, offering opportunities for stereochemical studies and enantioselective synthesis. This feature has been exploited in asymmetric catalysis, where the compound serves as a chiral auxiliary or a substrate for enantioselective reactions. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound in creating enantiomerically enriched products, which are highly sought after in pharmaceutical research.

In terms of synthesis, CAS No 1882326-77-3 can be prepared through a variety of methods, including but not limited to, ring-opening reactions of epoxides, acid-catalyzed cyclizations, and enzymatic transformations. These methods leverage the inherent reactivity of the pyran ring system and its substituents to achieve high yields and selectivities. For instance, recent reports have demonstrated the use of transition metal catalysts to facilitate intramolecular cyclizations, leading to the formation of this compound with excellent stereocontrol.

The biological evaluation of CAS No 1882326-77-3 has revealed promising results in several assays related to enzyme inhibition and receptor binding. Studies conducted using computational modeling techniques have provided insights into the molecular interactions that govern its bioactivity. These findings underscore the potential of this compound as a lead structure for drug development programs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

From an environmental perspective, the degradation pathways and ecotoxicological effects of CAS No 1882326-77-3 have been investigated to ensure its safe handling and disposal. Research indicates that this compound undergoes biodegradation under aerobic conditions, with minimal impact on aquatic ecosystems when managed appropriately.

In conclusion, CAS No 1882326-77-3 (2H-Pyran-3-methanol, 3-(aminomethyl)tetrahydro-α-(methoxymethyl)) is a multifaceted compound with significant potential in chemical synthesis and pharmacological research. Its unique structural features and reactivity make it an invaluable tool for scientists working at the forefront of organic chemistry and drug discovery.